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Compound of Interest

Compound Name: Nicotinonitrile 1-oxide

Cat. No.: B127128

Technical Guide: Nicotinonitrile 1-oxide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Nicotinonitrile 1-oxide (also
known as 3-cyanopyridine N-oxide), a key intermediate in the synthesis of various
pharmaceutical compounds. This document details its chemical identity, physical properties, a
robust synthesis protocol, and its application in further chemical transformations.

Chemical Identification and Properties

Nicotinonitrile 1-oxide is a pyridine N-oxide derivative characterized by a nitrile group at the
3-position. Its identification and key physicochemical properties are summarized below.
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Property Value
CAS Number 14906-64-0[1]
Molecular Formula CeHaN20[1]
Molecular Weight 120.11 g/mol [1]
IUPAC Name 1-oxidopyridin-1-ium-3-carbonitrile[1]
3-Cyanopyridine N-oxide, Nicotinonitrile N-
Synonyms . - . .
oxide, 3-Pyridinecarbonitrile 1-oxide[2][3]
White to light yellow/orange powder or
Appearance
crystals[4]
Melting Point 168-176 °C (range from various sources)[5][6][7]

Safety Information: Nicotinonitrile 1-oxide is harmful if swallowed, in contact with skin, or if
inhaled.[1][4] It is recommended to handle this compound in a well-ventilated area, using
appropriate personal protective equipment.[4]

Spectroscopic Data

Detailed experimental spectroscopic data for Nicotinonitrile 1-oxide is not widely available in
public spectral databases.
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Spectrum Type

Data Summary

1H NMR

Specific, experimentally verified spectra with
peak assignments are not readily available in

public databases.

13C NMR

PubChem references a 3C NMR spectrum in
the publication: S. A. Sojka, F. J. Dinan J. Org.
Chem. 1979, 44, 307, however, the spectral
data is not directly provided.[1]

Specific, experimentally verified spectra with
peak assignments are not readily available in

public databases.

Mass Spec

Specific, experimentally verified spectra with
fragmentation analysis are not readily available

in public databases.

Synthesis of Nicotinonitrile 1-oxide

Nicotinonitrile 1-oxide is typically synthesized via the N-oxidation of 3-cyanopyridine. The

following protocol is adapted from established industrial methods.[5][8]

Experimental Protocol: Oxidation of 3-Cyanopyridine

Objective: To synthesize 3-cyanopyridine N-oxide with high yield and purity.

Reagents:

e 3-Cyanopyridine (Nicotinonitrile)

e 30% Hydrogen Peroxide (H202)

 Silicomolybdic acid (catalyst)

 Sulfuric acid (co-catalyst)

e Deionized water
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Procedure:

To a suitable reaction vessel, add 3-cyanopyridine, deionized water, sulfuric acid, and the
silicomolybdic acid catalyst.

o Heat the mixture with stirring to a temperature of 75-95 °C.[5][8]

e Slowly and uniformly add 30% hydrogen peroxide to the reaction mixture over a period of 8-
10 hours, maintaining the reaction temperature within the 75-95 °C range.[5][7]

 After the addition of hydrogen peroxide is complete, maintain the reaction mixture at the
same temperature for an additional 6-8 hours to ensure the reaction goes to completion.[5]

[7]
¢ Cool the reaction mixture to below 15 °C.[5][7]
e The solid product will precipitate. Isolate the product by filtration (e.g., centrifugation).
e Dry the isolated solid to obtain Nicotinonitrile 1-oxide.

Expected Outcome: This method can produce Nicotinonitrile 1-oxide with yields reported to
be above 95% and purity exceeding 96%.[5][7]

Synthetic Applications & Workflows

Nicotinonitrile 1-oxide is not typically studied for direct biological activity but serves as a
crucial building block for more complex molecules. Its primary application is in the synthesis of
2-chloronicotinic acid, another important pharmaceutical intermediate.[5][9] It is also a
documented intermediate in the synthesis of Arimoclomol, a drug candidate for amyotrophic
lateral sclerosis (ALS).[10][11]

Synthesis and Application Workflow

The following diagram illustrates the synthesis of Nicotinonitrile 1-oxide and its subsequent
conversion to 2-chloronicotinic acid, a key transformation for this intermediate.
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Workflow: Synthesis and Application of Nicotinonitrile 1-oxide
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Caption: Synthesis of Nicotinonitrile 1-oxide and its conversion.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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